Cas no 1781056-05-0 (tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate
• CAS No: 1781056-05-0
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5779430
• PubChem ID: 105505838
• Update Time: 2025-05-22

tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate
• 1781056-05-0
• EN300-7312661

• Inchi： 1S/C12H23NO4/c1-11(2,3)17-10(14)13-7-6-12(15)5-4-8-16-9-12/h15H,4-9H2,1-3H3,(H,13,14)
• InChI Key： HKGZIYLUXMESBD-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)(CCNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate

tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate: A Comprehensive Overview

tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate is a compound with the CAS number 1781056-05-0, and it has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including pharmaceuticals, agriculture, and materials science. The structure of tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate is characterized by a tert-butyl group attached to a carbamate functional group, with a hydroxypiperidine moiety further modifying the structure. This combination of functional groups imparts the compound with versatile reactivity and selectivity.

Recent studies have highlighted the importance of tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The hydroxypiperidine group within the molecule plays a crucial role in enabling controlled degradation of these polymers under specific environmental conditions. This property makes tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate a promising candidate for applications in drug delivery systems and tissue engineering.

In addition to its role in materials science, tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate has also been investigated for its potential in medicinal chemistry. The compound's ability to act as a bioisostere for certain pharmacophores has led to its use as a lead compound in drug discovery programs. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate involves a multi-step process that typically begins with the preparation of the hydroxypiperidine intermediate. This intermediate is then subjected to carbamate formation via nucleophilic substitution or other suitable methods. The optimization of these synthetic routes has been a focus of recent studies, with researchers aiming to improve yield and reduce production costs while maintaining high purity standards.

From an environmental perspective, the biodegradability of tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate is a critical factor influencing its application. Studies have shown that under aerobic conditions, the compound undergoes rapid degradation due to the hydrolysis of the carbamate group and subsequent microbial action on the resulting intermediates. This makes it an eco-friendly alternative to traditional carbamates that persist longer in the environment.

In conclusion, tert-butyl N-[2-(3-hydroxyoxan-3-yl)ethyl]carbamate represents a versatile compound with diverse applications across multiple fields. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in addressing challenges across various industries.